ethyl 5-[7-(acetyloxy)-4-oxo-6-propyl-4H-chromen-3-yl]furan-2-carboxylate

• IUPAC Name: ethyl 5-(7-acetyloxy-4-oxo-6-propylchromen-3-yl)furan-2-carboxylate
• InChI: InChI=1S/C21H20O7/c1-4-6-13-9-14-19(10-18(13)27-12(3)22)26-11-15(20(14)23)16-7-8-17(28-16)21(24)25-5-2/h7-11H,4-6H2,1-3H3
• InChI Key: MMHBEZJFCXQZKS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(C=C1OC(=O)C)OC=C(C2=O)C3=CC=C(O3)C(=O)OCC
• Molecular Formula: C21H20O7
• Molecular Weight: 384.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an ester group (carboxylate), a furan ring, and a chromen ring. These types of compounds are often found in various natural products and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, ethyl 5-oxazolecarboxylate, a compound with a similar name, has a molecular formula of C6H7NO3 and an average mass of 141.125 Da.

Mechanism of Action

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound . For instance, extreme pH or temperature conditions could affect the compound’s structure and, consequently, its ability to interact with its targets.

Future Directions

The future directions for this compound would likely depend on its potential applications. For example, if it shows promising biological activity, it could be further studied for potential use in pharmaceuticals.